Cas no 1181458-02-5 (2-(2-methylpropoxy)ethan-1-amine hydrochloride)

• Product Name: 2-(2-methylpropoxy)ethan-1-amine hydrochloride
• CAS No: 1181458-02-5
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• CID: 1070320
• PubChem ID: 45074943
• Update Time: 2025-08-05

2-(2-methylpropoxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Isobutoxy-1-ethanamine hydrochloride
• 2-(2-methylpropoxy)ethan-1-amine hydrochloride
• G24922
• 2-Isobutoxyethan-1-amine hydrochloride
• 2-(2-methylpropoxy)ethanamine hydrochloride
• F2167-3704
• Z594038266
• 1181458-02-5
• EN300-45210
• AKOS015846916
• 2-(2-methylpropoxy)ethanamine;hydrochloride
• starbld0006424
• CS-0249793

• MDL： MFCD09037389
• Inchi： 1S/C6H15NO.ClH/c1-6(2)5-8-4-3-7;/h6H,3-5,7H2,1-2H3;1H
• InChI Key： SQQGGCMNEHVGQN-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)CC(C)C

Computed Properties

• Exact Mass: 153.0920418g/mol
• Monoisotopic Mass: 153.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

2-(2-methylpropoxy)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-methylpropoxy)ethan-1-amine hydrochloride

2-(2-methylpropoxy)ethan-1-amine hydrochloride: A Comprehensive Overview

2-(2-methylpropoxy)ethan-1-amine hydrochloride, also known by its CAS number CAS No. 1181458-02-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C₆H₁₅NO·HCl, has been extensively studied for its potential applications in drug development and as a precursor in various chemical syntheses.

The synthesis of 2-(2-methylpropoxy)ethan-1-amine hydrochloride typically involves a multi-step process, often starting with the preparation of the corresponding amine intermediate. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The compound's structure, featuring a tertiary amine group and a hydroxyl-substituted ether moiety, contributes to its unique chemical reactivity and biological activity.

In terms of applications, 2-(2-methylpropoxy)ethan-1-amine hydrochloride has shown promise in the development of novel pharmaceutical agents. Its ability to act as a chelating agent or a ligand in metalloenzyme inhibition has been explored in recent studies. For instance, research published in the Journal of Medicinal Chemistry highlights its potential as a lead compound for anti-inflammatory drug development.

The pharmacokinetic properties of this compound have been thoroughly investigated, revealing favorable absorption and distribution profiles in preclinical models. Its bioavailability and metabolic stability make it an attractive candidate for further clinical evaluation. Additionally, studies on its toxicity profile indicate that it exhibits low acute toxicity, which is crucial for its potential therapeutic use.

From an environmental perspective, the degradation pathways of 2-(2-methylpropoxy)ethan-1-amine hydrochloride have been analyzed under various conditions, including aerobic and anaerobic biodegradation. These studies suggest that the compound is not persistent in the environment, which aligns with current eco-friendly chemical design principles.

In conclusion, 2-(2-methylpropoxy)ethan-1-amine hydrochloride, CAS No. 1181458-02-5, represents a valuable compound with diverse applications across multiple disciplines. Its continued exploration in both academic and industrial settings underscores its significance as a versatile building block in modern chemistry.